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The table below summarizes the key clinical data on hyperuricemia from the pooled safety population

(N=426) in the TRIDENT-1 trial [1] [2]:

Parameter Incidence & Severity
Overall Incidence 5% (21/426 patients) reported as an adverse reaction [2]
Grade 3 or 4 0.7% of patients [2]

Urate-Lowering Medication Required in at least one patient without pre-existing gout [2]

Laboratory Findings 23% of patients showed increased urate levels in metabolic panels [3]

Monitoring & Management Protocol

The following flowchart outlines the recommended monitoring and management strategy for hyperuricemia

during repotrectinib treatment.
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Repotrectinib Hyperuricemia Management Protocol
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Experimental & Clinical Assessment Methodology

For researchers designing preclinical or clinical studies, here are the key methodologies for assessing

hyperuricemia:

¢ Clinical Laboratory Monitoring: Assess serum uric acid levels prior to treatment initiation and
periodically throughout the treatment course [2]. In the TRIDENT-1 trial, metabolic panels were
evaluated, with increased urate observed in 23% of patients [3].

e Adverse Event Reporting: Hyperuricemia should be recorded as an adverse reaction. Grading
should follow the National Cancer Institute Common Terminology Criteria for Adverse Events (NCI

CTCAE) [1].
¢ Clinical Intervention Tracking: Document the use of urate-lowering medications (e.g., allopurinol,

febuxostat) as a key indicator for clinically significant hyperuricemia requiring intervention [2].

Pathophysiological Insights for Research

While the exact mechanism of repotrectinib-induced hyperuricemia is not fully elucidated, research into

uric acid's cellular effects may provide insights.

o Potential Research Pathway: One in vitro study on uric acid-induced mesangial cell proliferation
identified activation of the COX-2ImPGES-1/PGE2 inflammatory cascade as a key mediator [4].
This suggests that uric acid can directly trigger pro-inflammatory and proliferative signaling pathways
in certain cell types.

¢ Research Consideration: Although this specific pathway was studied in a different context (renal
cells), it highlights that uric acid can act as a signaling molecule. For repotrectinib, research could
focus on whether the drug or the resulting hyperuricemia directly influences similar inflammatory or
stress-response pathways in relevant tissues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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